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Compound of Interest |

Compound Name: 4-Acetoxy-3'-nitrobenzophenone
CAS No.: 890099-62-4
Cat. No.: B1292299
Get Quote
Introduction

4-Acetoxy-3'-nitrobenzophenone is a substituted aromatic ketone with potential applications
in organic synthesis and medicinal chemistry. Its molecular structure, featuring a
benzophenone core with an acetoxy group on one phenyl ring and a nitro group on the other,
gives rise to a unique spectroscopic fingerprint. This technical guide provides an in-depth
analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data for this compound. As direct experimental spectra for this specific
molecule are not readily available in public databases, this guide will present a predictive
analysis based on established spectroscopic principles and data from closely related structural
analogs. This approach offers a robust framework for researchers and drug development
professionals to identify, characterize, and assess the purity of 4-Acetoxy-3'-
nitrobenzophenone.

Molecular Structure and Spectroscopic Rationale

A thorough understanding of the molecular structure is paramount for the accurate
interpretation of spectroscopic data. The structure of 4-Acetoxy-3'-nitrobenzophenone
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dictates the chemical environment of each atom and functional group, which in turn governs its
interaction with different forms of electromagnetic radiation and its fragmentation behavior.

Caption: Chemical structure of 4-Acetoxy-3'-nitrobenzophenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule.

Experimental Protocol: NMR Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of 4-Acetoxy-3'-nitrobenzophenone
in 0.6-0.8 mL of deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds).

 Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (o
0.00 ppm).

e 1H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher field
spectrometer. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds,
and an acquisition time of 2-4 seconds. Typically, 16 to 64 scans are co-added to achieve a
good signal-to-noise ratio.

e 13C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same instrument,
typically at a frequency of 100 MHz. Proton decoupling is employed to simplify the spectrum
to single lines for each unique carbon. A 45° pulse angle and a relaxation delay of 2-5
seconds are common. A larger number of scans (e.g., 1024 to 4096) is usually required due
to the low natural abundance of 13C.

Predicted *H NMR Spectral Data (400 MHz, CDClI3)
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Chemical Shift Lo . . .
Multiplicity Integration Assignment Rationale
(5, ppm)
Deshielded by
the adjacent nitro
~8.45 s 1H H-2'
group and the
carbonyl group.
Deshielded by
~8.30 d 1H H-4' the ortho nitro
group.
Deshielded by
the meta nitro
~8.10 d 1H H-6'
group and the
carbonyl group.
Ortho to the
~7.85 d 2H H-2, H-6
carbonyl group.
Coupled to H-4'
~7.65 t 1H H-5'
and H-6'".
Ortho to the
~7.30 d 2H H-3, H-5
acetoxy group.
Acetyl methyl
~2.35 s 3H -OCOCH:s

protons.

Predicted **C NMR Spectral Data (100 MHz, CDCIs)
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Chemical Shift (6, ppm) Assignment Rationale

Typical chemical shift for a
~195 C=0 (ketone) benzophenone carbonyl
carbon.

Typical chemical shift for an

~169 C=0 (ester)

acetate carbonyl carbon.

Carbon attached to the
~155 C-4

acetoxy group.

Carbon attached to the nitro
~148 Cc-3

group.

Quaternary carbon of the nitro-
~140 c-1 . _

substituted ring.

Quaternary carbon of the
~135 C-1 ] )

acetoxy-substituted ring.

Carbons ortho to the ketone
~132 C-2,C-6

carbonyl.
~130 C-6' Aromatic CH.
~128 C-5' Aromatic CH.
~124 Cc-2' Aromatic CH.

Carbons ortho to the acetoxy
~122 C-3,C-5

group.
~21 -OCOCHs Acetyl methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a
molecule.

Experimental Protocol: IR Spectroscopy

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

» Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is

most common. A small amount of the solid is placed directly on the ATR crystal. Alternatively,

a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium

bromide and pressing it into a transparent disk.

o Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer. A background spectrum of the empty sample compartment (or the clean ATR

crystal) is recorded first. The sample is then scanned, typically over the range of 4000 to 400

cm~1, The final spectrum is an average of 16 to 32 scans.

Predicted IR Spectral Data

Wavenumber (cm—?) Intensity Assignment
~3100-3000 Medium Aromatic C-H stretch
~1765 Strong C=0 stretch (ester)
~1665 Strong C=0 stretch (ketone)
~1600, ~1480 Medium-Strong Aromatic C=C stretches

Asymmetric and symmetric N-
~1530, ~1350 Strong ]

O stretches (nitro group)
~1200 Strong C-O stretch (ester)

C-H out-of-plane bending
~850-800 Strong

(aromatic)

The presence of two distinct carbonyl stretching frequencies is a key diagnostic feature,

differentiating the ester and ketone functionalities. The strong absorptions corresponding to the

nitro group are also characteristic.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in its identification and structural elucidation.

Experimental Protocol: Mass Spectrometry
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o Sample Introduction and lonization: The sample can be introduced into the mass
spectrometer via a direct insertion probe or after separation by gas chromatography (GC-
MS) or liquid chromatography (LC-MS). Electron lonization (El) is a common technique for
volatile and thermally stable compounds, while Electrospray lonization (ESI) is suitable for
less volatile or thermally labile molecules.

o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., quadrupole, time-of-flight).

e Data Acquisition: The mass spectrum is recorded, plotting the relative abundance of ions
against their m/z values.

Predicted Mass Spectrum Data (Electron lonization)

e Molecular lon (M*): m/z = 285.06. This corresponds to the molecular weight of 4-Acetoxy-3'-
nitrobenzophenone (CisH11NOa).

e Key Fragment lons:

(¢]

m/z = 243: [M - C2H20]*, loss of a ketene molecule from the acetoxy group.

o m/z = 121: [C7H502]*, corresponding to the 4-hydroxybenzoyl cation, formed after the loss
of the nitrobenzoyl radical.

o m/z = 150: [C7H4NOs]*, corresponding to the 3-nitrobenzoyl cation.

o m/z = 105: [C7H50]*, benzoyl cation.

o m/z =77: [CeHs]*, phenyl cation.

o m/z = 43: [CH3COQO]*, acetyl cation.
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 To cite this document: BenchChem. [Spectroscopic Data for 4-Acetoxy-3'-
nitrobenzophenone: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292299/docs#spectroscopic-data-for-4-acetoxy-3-
nitrobenzophenone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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